Cas no 2639442-63-8 (ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 2639442-63-8
• MF: C₉H₁₅N₅O₂
• MW: 225.247700929642
• CID: 5641867
• PubChem ID: 165903668
• Update Time: 2025-06-15

ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783686
• 2639442-63-8
• ethyl 2-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C9H15N5O2/c1-2-16-8(15)6-4-11-9-12-7(3-10)13-14(9)5-6/h6H,2-5,10H2,1H3,(H,11,12,13)
• InChI Key： BJTAJRVRXNAFDW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC2=NC(CN)=NN2C1)=O

Computed Properties

• Exact Mass: 225.12257474g/mol
• Monoisotopic Mass: 225.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 95.1Ų

Additional information on ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Introduction to Ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2639442-63-8)

Ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2639442-63-8, belongs to the triazolo[1,5-a]pyrimidine class of heterocyclic molecules. These molecules are known for their diverse biological activities and have been extensively studied for their potential applications in drug discovery.

The structure of Ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate features a complex arrangement of nitrogen and carbon atoms, which contributes to its unique chemical properties. The presence of multiple heteroatoms in its molecular framework makes it a promising candidate for further investigation in medicinal chemistry. Specifically, the aminomethyl substituent at the 2-position and the carboxylate group at the 6-position are key functional elements that influence its reactivity and potential biological interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from triazolo[1,5-a]pyrimidine scaffolds. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, studies have demonstrated that derivatives of this class can exhibit anti-inflammatory, antiviral, and anticancer properties. The compound under discussion, Ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2639442-63-8), is being explored as a potential lead molecule in the development of new drugs targeting these conditions.

The synthesis of Ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of the aminomethyl group and the carboxylate moiety are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as multi-component reactions and transition metal-catalyzed processes have been employed to streamline the synthesis and improve efficiency.

The pharmacological profile of Ethyl 2-(aminomethyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate is currently under investigation in several academic and industrial research laboratories. Preliminary studies have suggested that this compound may interact with various biological targets by binding to specific receptors or enzymes involved in disease pathways. For example， researchers have observed that derivatives of this class can inhibit the activity of kinases and other enzymes implicated in cancer progression. Additionally， there is evidence suggesting that these compounds may possess immunomodulatory effects， making them attractive candidates for treating autoimmune disorders.

The development of new drug candidates relies heavily on understanding the structure-activity relationships (SAR) of potential therapeutic molecules. Ethyl 2-(aminomethyl)-4H，5H，6H，7H-1，2，4-triazolo[1，5-a]pyrimidine-6-carboxylate (CAS No. 2639442-63-8) has been subjected to detailed SAR studies to identify structural modifications that can enhance its biological activity while minimizing toxicity. These studies often involve modifications to the core heterocyclic ring or the substituents attached to it. By systematically altering these functional groups， researchers can fine-tune the properties of the compound to optimize its therapeutic potential.

In addition to its pharmacological applications， Ethyl 2-(aminomethyl)-4H，5H，6H，7H-1，2，4-triazolo[1，5-a]pyrimidine-6-carboxylate has shown promise in material science research due to its unique chemical properties。 The presence of multiple nitrogen atoms in its structure makes it a suitable candidate for coordination with metal ions， leading to the formation of metal complexes with potential applications in catalysis and sensing technologies。 Furthermore， these metal complexes can exhibit luminescent properties， making them useful in optoelectronic devices and imaging techniques。

The future prospects for Ethyl 2-(aminomethyl)-4H，5H，6H，7H-1，2，4-triazolo[1،5-a]pyrimidine-6-carboxylate are vast and exciting。 As research continues to uncover new biological activities and synthetic methodologies for this class of compounds، it is likely that we will see more derivatives entering clinical trials for various diseases。 Additionally، advancements in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel structures with enhanced therapeutic profiles。

In conclusion (without explicitly stating "in conclusion"), Ethyl 2-(aminomethyl)-4H，5 H ，6 H ，7 H -1 ， 2 ， 4 -triazolo [ 1 ， 5 -a ] pyrimidine -6 -carboxylate (CAS No.2639442 -63 -8) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development。 Its complex molecular architecture ， coupled with promising preclinical data ， positions it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs 。 As our understanding of this compound grows ， so too will its potential contributions to human health。